Cas no 886762-28-3 (2-Chloro-4-(trifluoromethyl)nicotinamide)

• Product Name: 2-Chloro-4-(trifluoromethyl)nicotinamide
• CAS No: 886762-28-3
• MF: C₇H₄ClF₃N₂O
• MW: 224.567670822144
• MDL: MFCD04039215
• CID: 1031590
• PubChem ID: 2782646
• Update Time: 2025-06-07

2-Chloro-4-(trifluoromethyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(trifluoromethyl)nicotinamide
• 2-Chloro-4-(trifluoromethyl)nicotimide
• 2-Chloro-4-(trifluoromethyl)pyridine-3-carboxamide
• DTXSID30382189
• 886762-28-3
• MFCD04039215
• AE-0232
• AKOS015991225
• DB-330074

• MDL： MFCD04039215
• Inchi： 1S/C7H4ClF3N2O/c8-5-4(6(12)14)3(1-2-13-5)7(9,10)11/h1-2H,(H2,12,14)
• InChI Key： MHZFYGMDUWFDLU-UHFFFAOYSA-N
• SMILES： ClC1C(C(N)=O)=C(C=CN=1)C(F)(F)F

Computed Properties

• Exact Mass: 223.9964249g/mol
• Monoisotopic Mass: 223.9964249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56Ų

2-Chloro-4-(trifluoromethyl)nicotinamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-Chloro-4-(trifluoromethyl)nicotinamide

Comprehensive Overview of 2-Chloro-4-(trifluoromethyl)nicotinamide (CAS No. 886762-28-3)

2-Chloro-4-(trifluoromethyl)nicotinamide (CAS No. 886762-28-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This nicotinamide derivative is characterized by its unique molecular structure, featuring a chloro substituent at the 2-position and a trifluoromethyl group at the 4-position of the pyridine ring. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel crop protection agents and pharmaceutical candidates.

The growing interest in 2-Chloro-4-(trifluoromethyl)nicotinamide aligns with the increasing demand for sustainable agrochemicals and targeted drug therapies. Researchers are exploring its potential as a key building block in the design of next-generation pesticides that offer higher efficacy and lower environmental impact. Additionally, its role in medicinal chemistry is being investigated, particularly in the context of enzyme inhibition and receptor modulation, which are critical for treating various diseases.

One of the most frequently asked questions about CAS No. 886762-28-3 revolves around its synthetic routes and purification methods. The compound is typically synthesized through multi-step organic reactions, including halogenation and amidation processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization. These methods are essential for meeting the stringent quality standards required in both pharmaceutical and agrochemical applications.

Another hot topic related to 2-Chloro-4-(trifluoromethyl)nicotinamide is its compatibility with green chemistry principles. As industries shift toward more sustainable practices, researchers are optimizing synthetic protocols to minimize waste and reduce the use of hazardous reagents. This aligns with global trends such as the European Green Deal and the United Nations Sustainable Development Goals (SDGs), which emphasize the importance of eco-friendly chemical processes.

In the realm of drug discovery, 886762-28-3 is being studied for its potential to serve as a scaffold for small-molecule inhibitors. Its trifluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, making it a attractive feature for lead optimization. Recent publications have highlighted its utility in the development of compounds targeting kinases and G-protein-coupled receptors (GPCRs), which are pivotal in treating cancers and neurological disorders.

From a commercial perspective, the demand for 2-Chloro-4-(trifluoromethyl)nicotinamide is driven by its versatility and applicability across multiple industries. Suppliers and manufacturers are increasingly focusing on scalable production to meet the needs of academic and industrial researchers. Quality control measures, including batch-to-batch consistency and regulatory compliance, are critical factors that influence purchasing decisions.

In summary, 2-Chloro-4-(trifluoromethyl)nicotinamide (CAS No. 886762-28-3) represents a compelling example of how specialized chemical intermediates can bridge the gap between basic research and industrial application. Its relevance to contemporary challenges in agriculture, medicine, and sustainability underscores its importance in the scientific community. As research continues to uncover new applications, this compound is poised to play an even more significant role in shaping the future of chemical innovation.